Cas no 2364585-03-3 (5-(2-Bromo-3,6-difluorophenyl)oxazole)

• Product name: 5-(2-Bromo-3,6-difluorophenyl)oxazole
• CAS No: 2364585-03-3
• MF: C₉H₄BrF₂NO
• MW: 260.03496837616
• MDL: MFCD32631889
• CID: 5079377

5-(2-Bromo-3,6-difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-3,6-difluorophenyl)oxazole

• MDL： MFCD32631889
• Inchi： 1S/C9H4BrF2NO/c10-9-6(12)2-1-5(11)8(9)7-3-13-4-14-7/h1-4H
• InChI Key： DNHWHLSHDKHAFV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C1=CN=CO1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 5-(2-Bromo-3,6-difluorophenyl)oxazole

Comprehensive Overview of 5-(2-Bromo-3,6-difluorophenyl)oxazole (CAS No. 2364585-03-3)

5-(2-Bromo-3,6-difluorophenyl)oxazole is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique molecular structure featuring a bromine and difluorophenyl group attached to an oxazole ring, this compound exhibits remarkable potential in various applications, including pharmaceutical intermediates and advanced material synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and development.

The compound's CAS No. 2364585-03-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structural complexity, characterized by the presence of halogen atoms (bromine and fluorine), makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they are often used to train machine learning models for predicting molecular properties and interactions.

In the context of green chemistry, 5-(2-Bromo-3,6-difluorophenyl)oxazole is being explored for its potential in sustainable synthesis routes. The incorporation of fluorine atoms is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, aligning with the growing demand for eco-friendly pharmaceuticals. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's application in agrochemical research. The difluorophenyl moiety is a common feature in many modern pesticides and herbicides, making 5-(2-Bromo-3,6-difluorophenyl)oxazole a promising candidate for developing next-generation crop protection agents. With the global focus on food security and precision agriculture, this compound could play a vital role in addressing challenges related to pest resistance and environmental impact.

From a technical standpoint, the synthesis of 5-(2-Bromo-3,6-difluorophenyl)oxazole involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in academic and industrial circles, particularly in forums related to organic synthesis optimization. The compound's purity and yield are critical factors, as they directly influence its performance in downstream applications.

In summary, 5-(2-Bromo-3,6-difluorophenyl)oxazole (CAS No. 2364585-03-3) is a versatile and high-value chemical entity with broad relevance in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and potential applications make it a subject of ongoing research, particularly in the context of AI-assisted molecular design and sustainable chemistry. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to advancements in multiple industries.